Cas no 1283717-67-8 (1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1283717-67-8
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 6576606
• PubChem ID: 129947401
• Update Time: 2025-06-15

1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1869944
• 1283717-67-8

• Inchi： 1S/C13H17F3N2/c14-13(15,16)12(17)11-7-4-8-18(11)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9,17H2
• InChI Key： CQODUOTVBXMWPZ-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCN1CC1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1283717-67-8)

1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine, identified by its CAS number 1283717-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives featuring a trifluoromethyl group, which is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of a benzylpyrrolidin-2-yl moiety suggests potential applications in the development of bioactive molecules targeting neurological and cardiovascular diseases.

The structural framework of 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine combines the versatility of the pyrrolidine ring with the electron-withdrawing properties of the trifluoromethyl group. This combination makes it an intriguing candidate for further exploration in drug design. The benzyl substituent further modulates the electronic and steric environment of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique physicochemical properties. The introduction of fluorine atoms into molecular structures often leads to improved lipophilicity, reduced metabolic degradation, and enhanced binding interactions with biological targets. 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine exemplifies this trend, as its trifluoromethyl-substituted amine moiety could serve as a key pharmacophore in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The pyrrolidine scaffold is frequently found in drugs that interact with serotonin, dopamine, and norepinephrine receptors, which are central to treating conditions such as depression, anxiety, and neurodegenerative disorders. The benzylpyrrolidinyl group in 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine may contribute to selective binding to these receptors while minimizing off-target effects.

Furthermore, the trifluoromethyl group has been extensively studied for its ability to enhance metabolic stability and reduce susceptibility to enzymatic degradation. This property is particularly valuable in drug development, where prolonged half-life can lead to improved patient compliance and reduced dosing frequency. The incorporation of this moiety into 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine suggests that it may exhibit favorable pharmacokinetic characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have indicated that 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine may possess high affinity for certain enzyme targets involved in inflammation and pain pathways. This prediction aligns with ongoing research efforts aimed at developing novel anti-inflammatory agents with improved efficacy and safety profiles.

The synthesis of 1-(1-benzylpyrrolidin-2-yl)-2,2,2-trifluoroethan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. However, recent innovations in fluorination techniques have made it increasingly feasible to incorporate fluorine atoms into complex molecular frameworks with greater ease. These advancements may facilitate the large-scale production of this compound for preclinical and clinical studies.

In conclusion, 1-(1-benzylpyrrolidin - 22 - yl) - 22 , 22 , 22 - trif luoro eth an - 11 - am ine (CAS No . 12837 17 -67 -88 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with recent developments in drug design and synthesis , make it an attractive molecule for developing novel therapeutic agents . As research continues to uncover new applications for fluorinated compounds , compounds like 11 -(11 -benz yl py rrol idin -22 - yl) -22 ,22 ,22 -tr if luoro eth an -11 - am ine (CAS No .12837 17 -67 -88) are likely to play a significant role in addressing unmet medical needs . p >